Cas no 65017-43-8 (Pyridine, 2,6-dibromo-3-(phenylmethoxy)-)

• Product Name: Pyridine, 2,6-dibromo-3-(phenylmethoxy)-
• CAS No: 65017-43-8
• MF: C₁₂H₉Br₂NO
• MW: 343.013961553574
• MDL: MFCD34564031
• CID: 4104199
• PubChem ID: 12368281
• Update Time: 2025-08-02

Pyridine, 2,6-dibromo-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-dibromo-3-(phenylmethoxy)-
• 3-(Benzyloxy)-2,6-dibromopyridine
• MFCD34564031
• E98163
• 65017-43-8

• MDL： MFCD34564031
• Inchi： 1S/C12H9Br2NO/c13-11-7-6-10(12(14)15-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： DRUFQFPBPRZPTP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.90304Da
• Monoisotopic Mass: 340.90509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1Ų

Additional information on Pyridine, 2,6-dibromo-3-(phenylmethoxy)-

Pyridine, 2,6-dibromo-3-(phenylmethoxy): A Comprehensive Overview

Pyridine, 2,6-dibromo-3-(phenylmethoxy), also known by its CAS number 65017-43-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution pattern in this molecule includes two bromine atoms at the 2 and 6 positions and methoxy group attached to a phenyl ring at the 3 position. This unique structure endows the compound with distinct chemical properties and potential applications.

The synthesis of Pyridine, 2,6-dibromo-3-(phenylmethoxy) involves a series of well-established organic reactions. Typically, the starting material is pyridine itself, which undergoes bromination at specific positions to introduce the bromine atoms. The methoxy group is then introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

One of the most notable applications of this compound is in drug discovery. The presence of bromine atoms and the phenylmethoxy group makes it an attractive candidate for medicinal chemistry research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Pyridine, 2,6-dibromo-3-(phenYLmethoxy) can inhibit certain enzymes associated with chronic inflammation, suggesting its potential as a lead compound